Cas no 303985-38-8 (N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine)

• Product Name: N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine
• CAS No: 303985-38-8
• CID: 4644638
• Update Time: 2025-05-20

N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-METHOXYBENZYL)SULFANYL]-N-METHYL-6-[(METHYLSULFANYL)METHYL]-4-PYRIMIDINAMINE
• N-(2-[(4-METHOXYBENZYL)SULFANYL]-6-[(METHYLSULFANYL)METHYL]-4-PYRIMIDINYL)-N-METHYLAMINE
• N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine

Additional information on N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine

Comprehensive Overview of N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine (CAS No. 303985-38-8)

The compound N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine (CAS No. 303985-38-8) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-methoxybenzyl group and a methylsulfanyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on targeted therapies for diseases such as cancer and autoimmune disorders. The compound's sulfanyl and methoxy functional groups contribute to its ability to interact with biological targets, a feature highly sought after in high-throughput screening campaigns.

From a synthetic perspective, CAS No. 303985-38-8 exemplifies advancements in green chemistry. Its design incorporates atom-efficient strategies, reducing waste and energy consumption—a priority for modern laboratories addressing environmental concerns. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by academics and professionals alike. The compound's stability under physiological conditions also makes it a candidate for prodrug development, another hot topic in pharmaceutical forums.

The nomenclature of N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine reflects its intricate architecture, which combines a pyrimidine core with thioether linkages. Such structures are increasingly studied for their bioisosteric potential, a concept widely discussed in drug design communities. Analogs of this compound have shown promise in improving drug bioavailability, a critical factor in overcoming formulation challenges—a frequent query in AI-driven drug discovery platforms.

Beyond therapeutics, CAS No. 303985-38-8 has applications in material science, particularly in the development of organic semiconductors. Its conjugated system and electron-donating groups (methoxy and methylsulfanyl) make it a candidate for optoelectronic devices, a field gaining traction due to the rise of flexible electronics. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

In summary, N-{2-(4-Methoxybenzyl)sulfanyl-6-(methylsulfanyl)methyl-4-pyrimidinyl}-N-methylamine represents a convergence of innovation in medicinal chemistry, sustainability, and materials engineering. Its CAS No. 303985-38-8 serves as a gateway for researchers exploring next-generation solutions across industries, making it a compound worthy of attention in both academic and industrial settings.